Cas no 113204-43-6 (17-Hydroxyventuricidin A)

• Product Name: 17-Hydroxyventuricidin A
• CAS No: 113204-43-6
• MF: C₄₁H₆₇NO₁₂
• MW: 765.970194101334
• CID: 197243
• PubChem ID: 156588854
• Update Time: 2025-07-01

17-Hydroxyventuricidin A Chemical and Physical Properties

Names and Identifiers

• 4,21-Dioxabicyclo[15.3.1]heneicosa-9,15,18-trien-3-one,11-[[3-O-(aminocarbonyl)-2,6-dideoxy-b-D-arabino-hexopyranosyl]oxy]-1,7-dihydroxy-5-[(1R,3R,4S,5S)-4-hydroxy-1,3,5-trimethyl-6-oxooctyl]-6,8,16,18-tetramethyl-,(1R,5R,6R,8S,9E,11R,15E,17R)- (9CI)
• 17-Hydroxyventuricidin A
• 4,21-Dioxabicyclo[15.3.1]heneicosa-9,15,18-trien-3-one,11-[[3-O-(aminocarbonyl)-2,6-dideoxy-b-D-arabino-hexopyranosyl]oxy]-1,
• 4,21-Dioxabicyclo[15.3.1]heneicosa-9,15,18-trien-3-one,11-[[3-O-(aminocarbonyl)-2,6-dideoxy-b-D-arabino-hexopyranosyl]oxy]-1,7-dihydroxy-5-[(1R,3R,4S,5S)-4-hydroxy-1,3,5-trimethyl-6-oxooctyl]-6,8,16,1
• 17-HydroxyventuricidinB 3'-carbamate
• 4,21-Dioxabicyclo[15.3.1]heneicosa-9,15,18-trien-3-one,11-[[3-O-(aminocarbonyl)-2,6-dideoxy-b-D-arabino-hexopyranosyl]oxy]-1,7-dihydroxy-5-[(1R,3R,4S,5S)-4-hydroxy-1,3,5-trimethyl-6-oxooctyl]-6,8,16,18-tetramethyl-,(1R,5R,6R,8S,9E,11R,15E,17R)-[partial]-
• VenturicidinB, 17-hydroxy-, 3'-carbamate
• YP 02259L-C
• 17-Hydroxyventuricidin B 3'-carbamate
• 113204-43-6
• [(2R,3R,4R,6R)-6-[[(1R,5R,6R,8S,9Z,11R,15Z,17R)-1,7-dihydroxy-5-[(2R,4R,5S,6S)-5-hydroxy-4,6-dimethyl-7-oxononan-2-yl]-6,8,16,18-tetramethyl-3-oxo-4,21-dioxabicyclo[15.3.1]henicosa-9,15,18-trien-11-yl]oxy]-3-hydroxy-2-methyloxan-4-yl] carbamate

• Inchi： 1S/C41H67NO12/c1-10-31(43)27(7)36(46)25(5)19-26(6)39-28(8)35(45)22(2)15-16-30(51-34-20-32(52-40(42)48)37(47)29(9)50-34)14-12-11-13-23(3)38-24(4)17-18-41(49,54-38)21-33(44)53-39/h13,15-17,22,25-30,32,34-39,45-47,49H,10-12,14,18-21H2,1-9H3,(H2,42,48)/b16-15-,23-13-/t22-,25+,26+,27+,28+,29+,30+,32+,34-,35?,36-,37+,38-,39+,41+/m0/s1
• InChI Key： BAMOPHNQZMRRFR-BKZYCIRTSA-N
• SMILES： O1C(C[C@]2(CC=C(C)[C@H](C(C)=CCCC[C@H](C=C[C@H](C)C([C@@H](C)[C@H]1[C@H](C)C[C@@H](C)[C@@H]([C@@H](C(CC)=O)C)O)O)O[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O)OC(N)=O)O2)O)=O |c:10,16|

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 765.466
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 54
• Rotatable Bond Count: 11
• Complexity: 1350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 204A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.092 g/l) (25 º C),
• PSA: 52.54

Additional information on 17-Hydroxyventuricidin A

Introduction to 17-Hydroxyventuricidin A (CAS No. 113204-43-6) and Its Emerging Applications in Chemical Biology

17-Hydroxyventuricidin A, identified by the chemical identifier CAS No. 113204-43-6, is a naturally occurring compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and promising biological activities. This compound belongs to the class of venturicidins, a group of cyclic depsipeptides isolated from the fungus *Venturia inaequalis*, which is well-known for its role in plant pathogenesis. The structural complexity of 17-Hydroxyventuricidin A makes it a subject of intense research, particularly for its potential applications in drug discovery and therapeutic development.

The molecular structure of 17-Hydroxyventuricidin A features a characteristic cyclic depsipeptide backbone, incorporating both amino and hydroxycarboxylic acid moieties. This unique structural motif contributes to its remarkable biological activity, particularly in terms of its interaction with cellular targets. Recent studies have highlighted the compound's ability to modulate various cellular processes, including enzyme inhibition and receptor binding. The presence of a hydroxyl group at the 17-position plays a critical role in determining its pharmacological profile, enhancing its binding affinity to specific biological targets.

In the realm of pharmaceutical research, 17-Hydroxyventuricidin A has been extensively studied for its potential as an antimicrobial agent. Emerging evidence suggests that this compound exhibits broad-spectrum activity against a variety of bacterial and fungal pathogens. The mechanism of action involves interference with essential cellular processes such as DNA replication and protein synthesis, leading to cell death or growth inhibition. These findings make 17-Hydroxyventuricidin A a promising candidate for the development of novel antimicrobial therapies, particularly in the context of rising antibiotic resistance.

Beyond its antimicrobial properties, 17-Hydroxyventuricidin A has also shown significant promise in anti-inflammatory applications. Preclinical studies have demonstrated its ability to suppress key inflammatory pathways, including NF-κB and MAPK signaling cascades. By modulating these pathways, 17-Hydroxyventuricidin A can effectively reduce inflammation and associated symptoms, making it a potential therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural features of 17-Hydroxyventuricidin A have also attracted interest in the field of oncology research. Studies indicate that this compound can induce apoptosis in cancer cells by activating intrinsic death pathways. Furthermore, it has been shown to inhibit the proliferation of various tumor cell lines by disrupting microtubule formation and inhibiting kinases involved in cell cycle progression. These findings position 17-Hydroxyventuricidin A as a novel candidate for cancer therapy, potentially offering alternative or complementary treatments to existing chemotherapeutic agents.

Recent advancements in synthetic chemistry have enabled the development of semi-synthetic derivatives of 17-Hydroxyventuricidin A, which retain key biological activities while improving pharmacokinetic properties such as solubility and bioavailability. These derivatives are being evaluated in preclinical models for their efficacy and safety profiles. The ability to modify the structure of 17-Hydroxyventuricidin A while maintaining or enhancing its biological activity opens up new avenues for drug development, particularly in personalized medicine approaches where individual patient responses can be tailored.

The natural source of 17-Hydroxyventuricidin A, *Venturia inaequalis*, continues to be explored for other bioactive compounds with similar structural motifs. Genomic and metabolomic studies have identified numerous secondary metabolites with potential pharmaceutical applications. The biosynthetic pathways responsible for producing venturicidins are also being investigated to understand how structural modifications occur naturally within microbial communities. This knowledge could facilitate the engineering of microbial strains capable of producing optimized analogs of 17-Hydroxyventuricidin A, thereby accelerating drug discovery efforts.

From a chemical biology perspective, 17-Hydroxyventuricidin A serves as an invaluable tool for studying complex biological systems. Its unique structure allows researchers to probe interactions at the molecular level, providing insights into enzyme mechanisms and receptor function. Additionally, its ability to modulate multiple cellular processes makes it a useful scaffold for structure-activity relationship studies, aiding in the design of more potent and selective therapeutic agents.

The growing body of research on 17-Hydroxyventuricidin A underscores its significance as a bioactive natural product with diverse therapeutic potential. As our understanding of its mechanisms of action continues to evolve, so too does its promise as a lead compound for drug development. Future studies will likely focus on optimizing synthetic routes, exploring derivative structures, and evaluating clinical efficacy through rigorous preclinical and clinical trials.